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Compound of Interest

Compound Name: 5-Bromothiophene-2-sulfonamide

Cat. No.: B1270684 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage, handling, and troubleshooting of

experiments involving 5-Bromothiophene-2-sulfonamide.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 5-Bromothiophene-2-sulfonamide?

A1: 5-Bromothiophene-2-sulfonamide should be stored in a cool, dry, well-ventilated area in

a tightly sealed container.[1][2] It is recommended to keep it in a dark place under an inert

atmosphere at room temperature.[3][4] Avoid exposure to moisture and incompatible

substances such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5]

Q2: What are the main hazards associated with 5-Bromothiophene-2-sulfonamide?

A2: This compound may cause skin, eye, and respiratory irritation.[6] It is harmful if swallowed,

in contact with skin, or if inhaled.[6] It is crucial to handle it with appropriate personal protective

equipment (PPE).

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 5-Bromothiophene-2-sulfonamide, it is recommended to wear protective

gloves, protective clothing, eye protection (goggles or face shield), and respiratory protection.

[1][6] Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][5]
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Q4: What should I do in case of accidental exposure?

A4:

Skin contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.

Eye contact: Rinse cautiously with water for several minutes.[1] If present, remove contact

lenses and continue rinsing. Seek medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2]

Q5: In which solvents is 5-Bromothiophene-2-sulfonamide soluble?

A5: 5-Bromothiophene-2-sulfonamide is soluble in methanol.[3][4] For reactions, it has been

used in solvents such as Dimethylformamide (DMF) and 1,4-dioxane.[7]

Physicochemical and Stability Data
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Property Value Reference

Appearance
White to light yellow crystalline

powder
[3]

Molecular Formula C₄H₄BrNO₂S₂ [3]

Molecular Weight 242.11 g/mol [8]

Melting Point 134-142 °C [3][4]

Boiling Point 386.4 °C at 760 mmHg [3][4]

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[3][4]

Solubility Soluble in Methanol [3][4]

Stability

Stable under recommended

storage conditions. Avoid

moisture and incompatible

materials.

[5]

Experimental Protocols
General Workflow for Handling and Storage
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General Handling and Storage Workflow

Preparation

Handling

Reaction

Storage & Disposal

Start: Obtain 5-Bromothiophene-2-sulfonamide

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator

Before Handling

Weigh in a Ventilated Area
(Fume Hood)

Dissolve in Appropriate Solvent
(e.g., DMF, Methanol)

Perform Chemical Reaction
(e.g., N-alkylation, Suzuki Coupling)

Store in a Cool, Dry, Dark Place
in a Tightly Sealed Container

Post-Reaction/Unused Reagent

Dispose of Waste According to
Institutional and Local Regulations

Waste

For Future Use
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Troubleshooting Suzuki-Miyaura Coupling

Low or No Product in
Suzuki Coupling Reaction

Is the Palladium Catalyst Active?

Is the Base Appropriate and Sufficiently Soluble?

Yes

Use a Fresh Batch of Catalyst.
Consider a Different Ligand/Precatalyst.

No

Are the Solvents Degassed and Anhydrous?

Yes

Try a Different Base (e.g., K3PO4, Cs2CO3).
Ensure Adequate Mixing.

No

Is the Reaction Temperature Optimal?

Yes

Degas Solvents Thoroughly (e.g., Argon Purge).
Use Anhydrous Solvents.

No

Increase the Reaction Temperature.
Monitor for Decomposition.

No

Re-run Reaction and Monitor Progress

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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